Cas no 2639453-10-2 (Ethyl 5-amino-2,2-difluoro-4-iodopentanoate)

• Product Name: Ethyl 5-amino-2,2-difluoro-4-iodopentanoate
• CAS No: 2639453-10-2
• MF: C₇H₁₂F₂INO₂
• MW: 307.076961517334
• CID: 5665112
• PubChem ID: 165898573
• Update Time: 2025-05-25

Ethyl 5-amino-2,2-difluoro-4-iodopentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-2,2-difluoro-4-iodopentanoate
• EN300-27702747
• 2639453-10-2
• Ethyl 5-amino-2,2-difluoro-4-iodopentanoate

• Inchi： 1S/C7H12F2INO2/c1-2-13-6(12)7(8,9)3-5(10)4-11/h5H,2-4,11H2,1H3
• InChI Key： IQOHSWGHDPJEPY-UHFFFAOYSA-N
• SMILES： IC(CN)CC(C(=O)OCC)(F)F

Computed Properties

• Exact Mass: 306.98808g/mol
• Monoisotopic Mass: 306.98808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 5-amino-2,2-difluoro-4-iodopentanoate

Ethyl 5-amino-2,2-difluoro-4-iodopentanoate (CAS No. 2639453-10-2): A Comprehensive Overview

Ethyl 5-amino-2,2-difluoro-4-iodopentanoate, with the CAS registry number 2639453-10-2, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an ethyl ester group, an amino group at the fifth position, and iodine and fluorine substituents at specific positions along the pentanoate backbone. The presence of these functional groups makes it a versatile molecule with potential applications in drug development and material science.

The synthesis of Ethyl 5-amino-2,2-difluoro-4-iodopentanoate involves a series of multi-step reactions, including nucleophilic substitution, oxidation, and esterification processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent advancements in catalytic methods have significantly improved the efficiency of its production, making it more accessible for large-scale applications.

One of the most promising areas of research involving Ethyl 5-amino-2,2-difluoro-4-iodopentanoate is its potential as a precursor in drug design. The compound's structure allows for functionalization at multiple sites, enabling the creation of derivatives with enhanced bioavailability and pharmacokinetic properties. For instance, studies have shown that modifying the amino group can lead to compounds with improved solubility and reduced toxicity, which are critical factors in drug development.

In addition to its role in pharmacology, Ethyl 5-amino-2,2-difluoro-4-iodopentanoate has also been investigated for its electronic properties. The fluorine and iodine substituents contribute to the molecule's ability to act as a semiconductor in organic electronics. Recent research has demonstrated that thin films made from this compound exhibit excellent charge transport properties, making it a candidate for use in flexible electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

The biological activity of Ethyl 5-amino-2,2-difluoro-4-iodopentanoate has been extensively studied in vitro and in vivo. Preclinical studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate cellular signaling pathways makes it a potential candidate for targeted therapies against cancer.

From an environmental perspective, the degradation pathways of Ethyl 5-amino-2,2-difluoro-4-iodopentanoate have been a topic of interest due to its fluorinated and iodinated substituents. Research indicates that under certain conditions, the compound undergoes hydrolysis to form less hazardous byproducts. However, further studies are required to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, Ethyl 5-amino-2,2-difluoro-4-(Iodo)pentanoate (CAS No. 2639453-) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure provides a foundation for innovative research in drug development, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern science and technology.